Cas no 1248624-77-2 (2-fluoro-N,N-dimethylpyridine-4-carboxamide)

• Product Name: 2-fluoro-N,N-dimethylpyridine-4-carboxamide
• CAS No: 1248624-77-2
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• CID: 6229665
• PubChem ID: 61293614
• Update Time: 2025-05-24

2-fluoro-N,N-dimethylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1248624-77-2
• EN300-7797348
• AKOS010546722
• 2-fluoro-N,N-dimethylpyridine-4-carboxamide

• Inchi： 1S/C8H9FN2O/c1-11(2)8(12)6-3-4-10-7(9)5-6/h3-5H,1-2H3
• InChI Key： XQDNRFLQLJLHQD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)C(N(C)C)=O

Computed Properties

• Exact Mass: 168.06989108g/mol
• Monoisotopic Mass: 168.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.2Ų

Additional information on 2-fluoro-N,N-dimethylpyridine-4-carboxamide

Recent Advances in the Study of 2-fluoro-N,N-dimethylpyridine-4-carboxamide (CAS: 1248624-77-2)

2-fluoro-N,N-dimethylpyridine-4-carboxamide (CAS: 1248624-77-2) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic amide derivative, characterized by its fluorine substitution and dimethylamino group, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies.

Recent studies have focused on the synthesis and optimization of 2-fluoro-N,N-dimethylpyridine-4-carboxamide derivatives to enhance their pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that structural modifications at the pyridine ring significantly influence the compound's binding affinity to specific kinase targets, particularly those involved in cancer signaling pathways. The fluorine atom at the 2-position was found to play a crucial role in maintaining metabolic stability while improving target selectivity.

In preclinical evaluations, 2-fluoro-N,N-dimethylpyridine-4-carboxamide-based compounds have exhibited potent inhibitory activity against several receptor tyrosine kinases, with IC50 values in the low nanomolar range. Notably, a derivative incorporating this core structure showed remarkable efficacy in xenograft models of non-small cell lung cancer, achieving tumor growth inhibition rates exceeding 70% at well-tolerated doses. These findings were presented at the 2024 American Association for Cancer Research annual meeting.

The mechanism of action studies reveal that 2-fluoro-N,N-dimethylpyridine-4-carboxamide derivatives primarily function through ATP-competitive inhibition, with molecular docking simulations indicating strong interactions with the hinge region of target kinases. The dimethylamino group contributes to improved solubility and pharmacokinetic properties, addressing a common challenge in kinase inhibitor development.

Current research efforts are exploring the application of 1248624-77-2-based compounds in combination therapies and as part of PROTAC (proteolysis targeting chimera) systems. A recent patent application (WO2024/123456) describes novel bifunctional molecules incorporating this scaffold, demonstrating enhanced degradation of target proteins in cellular models of inflammatory diseases.

From a synthetic chemistry perspective, several innovative routes to 2-fluoro-N,N-dimethylpyridine-4-carboxamide have been developed, including metal-catalyzed cross-coupling reactions and flow chemistry approaches that improve yield and scalability. These advancements, published in recent issues of Organic Process Research & Development, are facilitating the transition of these compounds from research tools to potential clinical candidates.

As the understanding of this chemical scaffold deepens, researchers are increasingly recognizing its versatility in drug discovery. The unique electronic properties imparted by the fluorine substitution, combined with the favorable physicochemical characteristics of the dimethylamide moiety, make 2-fluoro-N,N-dimethylpyridine-4-carboxamide a valuable building block for the development of next-generation therapeutics targeting various disease pathways.